Cas no 1883441-92-6 (IDIC)

• Product Name: IDIC
• CAS No: 1883441-92-6
• MF: C₆₆H₆₆N₄O₂S₂
• MW: 1011.39000
• CID: 3036703
• PubChem ID: 132575341
• Update Time: 2024-10-31

IDIC Chemical and Physical Properties

Names and Identifiers

• 2,2'-[(4,4,9,9-tetrahexyl-4,9-dihydro-s-indaceno[1,2-b:5,6-b']dithiophene-2,7-diyl)bis[methylidyne(3-oxo-1H-indene-2,1(3H)-diylidene)]]bis-Propanedinitrile
• IDIC
• 2,2'-((2Z,2'Z)-((4,4,9,9-Tetrahexyl-4,9-dihydro-s-indaceno[1,2-b:5,6-b']dithiophene-2,7-diyl)bis(methanylylidene))bis(3-oxo-2,3-dihydro-1H-indene-2,1-diylidene))dimalononitrile
• 2,2 inverted exclamation mark -[(4,4,9,9-Tetrahexyl-4,9-dihydro-s-indaceno[1,2-b:5,6-
• F76115
• SCHEMBL19803827
• 2,1(3H)-diylidene)]]bis-propanedinitrile
• b inverted exclamation mark ]-dithiophene-2,7-diyl)bis[methylidyne(3-oxo-1H-indene-
• 2-[(2Z)-2-[[15-[(Z)-[1-(dicyanomethylidene)-3-oxoinden-2-ylidene]methyl]-9,9,18,18-tetrahexyl-5,14-dithiapentacyclo[10.6.0.03,10.04,8.013,17]octadeca-1(12),2,4(8),6,10,13(17),15-heptaen-6-yl]methylidene]-3-oxoinden-1-ylidene]propanedinitrile
• 1883441-92-6
• 2,2'-((2Z,2'Z)-((4,4,9,9-Tetrahexyl-4,9-dihydro-s-indaceno[1,2-b:5,6-b']dithiophene-2,7-diyl)bis(met
• Propanedinitrile,2,2'-[(4,4,9,9-tetrahexyl-4,9-dihydro-s-indaceno[1,2-b:5,6-b']dithiophene-2,7-diyl)bis[methylidyne(3-oxo-1H-indene-2,1(3H)-diylidene)]]bis-

• Inchi： InChI=1S/C66H66N4O2S2/c1-5-9-13-21-29-65(30-22-14-10-6-2)55-37-52-56(38-51(55)63-57(65)35-45(73-63)33-53-59(43(39-67)40-68)47-25-17-19-27-49(47)61(53)71)66(31-23-15-11-7-3,32-24-16-12-8-4)58-36-46(74-64(52)58)34-54-60(44(41-69)42-70)48-26-18-20-28-50(48)62(54)72/h17-20,25-28,33-38H,5-16,21-24,29-32H2,1-4H3/b53-33-,54-34-
• InChI Key： HSIQYKBCOIIFNJ-UVJLJKBISA-N
• SMILES： CCCCCCC1(C2=CC3=C(C=C2C4=C1C=C(S4)C=C5C(=C(C#N)C#N)C6=CC=CC=C6C5=O)C(C7=C3SC(=C7)C=C8C(=C(C#N)C#N)C9=CC=CC=C9C8=O)(CCCCCC)CCCCCC)CCCCCC

Computed Properties

• Exact Mass: 1010.46271971g/mol
• Monoisotopic Mass: 1010.46271971g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 74
• Rotatable Bond Count: 22
• Complexity: 2180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 19.8
• Topological Polar Surface Area: 186Ų